Cas no 2098017-56-0 (N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride)
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
- N-methyl-1-methylsulfonylazetidin-3-amine;hydrochloride
- N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
-
- Inchi: 1S/C5H12N2O2S.ClH/c1-6-5-3-7(4-5)10(2,8)9;/h5-6H,3-4H2,1-2H3;1H
- InChI Key: YQPRVNWWWFOYIT-UHFFFAOYSA-N
- SMILES: Cl.S(C)(N1CC(C1)NC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 200
- Topological Polar Surface Area: 57.8
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N303311-100mg |
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride |
2098017-56-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N303311-500mg |
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride |
2098017-56-0 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | N303311-1g |
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride |
2098017-56-0 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F2158-2036-0.25g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2158-2036-0.5g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2158-2036-1g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2158-2036-2.5g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2158-2036-5g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2158-2036-10g |
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride |
2098017-56-0 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
Research Update on N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride (CAS: 2098017-56-0) in Chemical Biology and Pharmaceutical Applications
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride (CAS: 2098017-56-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This molecule, characterized by its azetidine core and sulfonyl functional group, has demonstrated potential as a versatile building block in drug discovery and medicinal chemistry. Recent studies have explored its utility in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of selective PI3K inhibitors. The research team utilized N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride to develop a series of analogs showing promising activity against cancer cell lines, with improved pharmacokinetic properties compared to previous generations of inhibitors. The compound's structural features were found to contribute significantly to both binding affinity and metabolic stability in these derivatives.
In parallel research, scientists have investigated the compound's potential in central nervous system (CNS) drug development. The azetidine scaffold, when modified with the methylsulfonyl group, appears to confer favorable blood-brain barrier penetration properties. A recent patent application (WO2023056123) describes derivatives of this compound as potential treatments for neurodegenerative disorders, with preliminary in vivo data showing reduced neuroinflammation markers in animal models.
The synthetic accessibility of N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development detailed an improved, scalable synthesis route that reduces production costs while maintaining high purity standards. This advancement is particularly significant for potential commercial applications, as it addresses previous challenges in large-scale production of this valuable intermediate.
Ongoing research continues to explore the compound's mechanism of action and potential therapeutic applications. Current investigations include its use in PROTAC (proteolysis targeting chimera) development and as a component in covalent inhibitor design. The unique combination of structural rigidity (from the azetidine ring) and reactivity (from the sulfonyl group) makes this compound particularly valuable for these emerging therapeutic modalities.
As research progresses, N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride stands out as a promising scaffold in medicinal chemistry, with applications spanning oncology, neurology, and inflammation research. Future studies are expected to further elucidate its full potential and may lead to clinical candidates derived from this versatile chemical entity.
2098017-56-0 (N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)